1,3-Bis(3-chlorophenyl)-5-(thiophen-2-ylmethylidene)-1,3-diazinane-2,4,6-trione

• IUPAC Name: 1,3-bis(3-chlorophenyl)-5-(thiophen-2-ylmethylidene)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C21H12Cl2N2O3S/c22-13-4-1-6-15(10-13)24-19(26)18(12-17-8-3-9-29-17)20(27)25(21(24)28)16-7-2-5-14(23)11-16/h1-12H
• InChI Key: KBWGDHWLOBTZPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC3=CC=CS3)C(=O)N(C2=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H12Cl2N2O3S
• Molecular Weight: 443.3 g/mol

Description

1,3-Bis(3-chlorophenyl)-5-(thiophen-2-ylmethylidene)-1,3-diazinane-2,4,6-trione (BCTDT) is a heterocyclic compound that has shown potential in various scientific research applications. BCTDT is a type of diazinane, which is a cyclic compound made up of a ring of nitrogen atoms and carbon atoms. BCTDT has been studied for its ability to act as a catalyst, as well as its potential to be used as a drug.

Scientific Research Applications

Synthetic Methods and Ligand Preparation

Research on phenol-based ligands and their synthetic pathways highlights the utility of structurally complex compounds in creating multifunctional ligands with potential applications in catalysis and materials science. For instance, Ghaffarinia and Golchoubian (2005) described the preparation of phenol-based ligands with double sets of coordination sites, indicating the significance of such compounds in complex synthesis and potential catalytic activities Ghaffarinia & Golchoubian, 2005.

Conducting Polymers and Organic Electronics

The synthesis and characterization of π-conjugated systems, including bis- and tris-1,3,2-benzodiazaboroles and related compounds, have been studied for their photophysical properties and potential applications in organic electronics. Weber et al. (2009) reported on compounds exhibiting intense blue/violet luminescence, which are pertinent for optoelectronic devices Weber et al., 2009.

Organic Field-Effect Transistors (OFETs) and Memory Elements

Research by Mushrush et al. (2003) on phenylene-thiophene-based oligomers demonstrates the application of these materials in organic field-effect transistors (OFETs) and nonvolatile transistor memory elements, showcasing the significant role of thiophene derivatives in advanced electronic devices Mushrush et al., 2003.

Photovoltaic Applications

Kim et al. (2014) synthesized an alkylselenophene-substituted benzodithiophene small molecule for use in solution-processed organic solar cells, emphasizing the potential of thiophene derivatives in renewable energy technologies Kim et al., 2014.